N-[(3S*,4R*)-4-(4-methoxyphenyl)-1-(2-quinoxalinyl)-3-pyrrolidinyl]acetamide

• IUPAC Name: N-[(3S,4R)-4-(4-methoxyphenyl)-1-quinoxalin-2-ylpyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C21H22N4O2/c1-14(26)23-20-13-25(12-17(20)15-7-9-16(27-2)10-8-15)21-11-22-18-5-3-4-6-19(18)24-21/h3-11,17,20H,12-13H2,1-2H3,(H,23,26)/t17-,20+/m0/s1
• InChI Key: GEFAGPNRVDFMSU-FXAWDEMLSA-N
• Canonical SMILES: CC(=O)NC1CN(CC1C2=CC=C(C=C2)OC)C3=NC4=CC=CC=C4N=C3
• Isomeric SMILES: CC(=O)N[C@@H]1CN(C[C@H]1C2=CC=C(C=C2)OC)C3=NC4=CC=CC=C4N=C3
• Molecular Formula: C21H22N4O2
• Molecular Weight: 362.4 g/mol

Description

N-[(3S*,4R*)-4-(4-methoxyphenyl)-1-(2-quinoxalinyl)-3-pyrrolidinyl]acetamide, also known as XE991, is a selective blocker of the voltage-gated potassium channels (Kv7.1-5) that are involved in regulating the excitability of neurons and cardiac myocytes. This compound has been extensively studied for its potential therapeutic applications in treating various neurological and cardiovascular disorders.

Scientific Research Applications

Crystal Engineering and Structural Studies

Research in crystal engineering has explored the spatial orientations and structural aspects of amide derivatives, including compounds similar to N-[(3S*,4R*)-4-(4-methoxyphenyl)-1-(2-quinoxalinyl)-3-pyrrolidinyl]acetamide. These studies highlight the molecule's potential in forming specific geometric arrangements due to its unique structure. For instance, compounds with stretched amide configurations can exhibit tweezer-like geometries, facilitating the self-assembly of molecules into channel-like structures through weak interactions. This property is crucial for developing materials with specific molecular architectures for various applications, including catalysis and molecular recognition (Kalita, Baruah, 2010), (Karmakar, Kalita, Baruah, 2009).

Pharmaceutical Applications

In the pharmaceutical domain, the structural characteristics of amide derivatives like this compound are critical for the synthesis and development of new drugs. These compounds have been studied for their potential in creating novel therapeutic agents due to their ability to interact with biological targets. For example, studies on similar compounds have demonstrated their role in the synthesis of antibacterial agents and potential applications in treating various diseases (Karna, 2019), (Zhang Qun-feng, 2008).

Material Science and Catalysis

The amide derivative's structure is also significant in material science and catalysis, where its properties can be harnessed for developing new catalytic systems and materials with enhanced performance. Research has shown that the molecular structure of such compounds can influence the properties and efficacy of catalysts used in hydrogenation reactions and other processes, indicating their potential in green chemistry and sustainable processes (Imamoto, Tamura, Zhang, Horiuchi, Sugiya, Yoshida, Yanagisawa, Gridnev, 2012).